Cas no 89247-09-6 (3-Pyridinecarbonitrile, 6-chloro-4-iodo-5-nitro-)

• Product Name: 3-Pyridinecarbonitrile, 6-chloro-4-iodo-5-nitro-
• CAS No: 89247-09-6
• MF: C₆HClIN₃O₂
• MW: 309.448511838913
• CID: 606851
• PubChem ID: 71323098
• Update Time: 2025-04-19

3-Pyridinecarbonitrile, 6-chloro-4-iodo-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-chloro-4-iodo-5-nitro-
• 6-chloro-4-iodo-5-nitropyridine-3-carbonitrile
• 89247-09-6
• DTXSID60752715

• Inchi： 1S/C6HClIN3O2/c7-6-5(11(12)13)4(8)3(1-9)2-10-6/h2H
• InChI Key： XUOZRSIIZRMMRZ-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CN=C(C=1[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 308.88020g/mol
• Monoisotopic Mass: 308.88020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 82.5Ų